Cas no 924-59-4 (2-Pentenedioic acid,3-methyl-, 1,5-diethyl ester)

• Product Name: 2-Pentenedioic acid,3-methyl-, 1,5-diethyl ester
• CAS No: 924-59-4
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 809369
• PubChem ID: 253122
• Update Time: 2025-04-19

2-Pentenedioic acid,3-methyl-, 1,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenedioic acid,3-methyl-, 1,5-diethyl ester
• Diethyl-3-methylglutaconate
• 3-Methyl-pentendisaeure-diaethylester
• 3-methyl-pentenedioic acid diethyl ester
• diethyl 3-methylpent-2-enedioate
• diethyl 3-methylglutaconate
• NCIOpen2_000392
• 924-59-4

• Inchi： 1S/C10H16O4/c1-4-13-9(11)6-8(3)7-10(12)14-5-2/h6H,4-5,7H2,1-3H3
• InChI Key： ZKOYUECOZRNJDN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(=CC(=O)OCC)C)=O

Computed Properties

• Exact Mass: 200.10500
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 1.44900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters